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Compound of Interest

Compound Name: Benzyl-PEG3-acid

Cat. No.: B1282989 Get Quote

In-Depth Technical Guide: Benzyl-PEG3-acid
This guide provides a detailed overview of the physicochemical properties and a conceptual

experimental workflow for the characterization of Benzyl-PEG3-acid, a key reagent in

bioconjugation and drug development.

Core Properties of Benzyl-PEG3-acid
Benzyl-PEG3-acid is a hydrophilic linker molecule frequently employed in the synthesis of

Proteolysis Targeting Chimeras (PROTACs). The benzyl group serves as a protecting group,

while the terminal carboxylic acid allows for covalent linkage to other molecules. The

PEGylated (polyethylene glycol) chain enhances solubility and provides spatial separation

between conjugated moieties.

Quantitative Data Summary
The fundamental molecular properties of Benzyl-PEG3-acid are summarized below.
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Property Value Reference

Molecular Formula C₁₄H₂₀O₅ [1]

Molecular Weight 268.31 g/mol [1]

IUPAC Name

3-(2-(2-

(benzyloxy)ethoxy)ethoxy)prop

anoic acid

CAS Number 127457-63-0 [1]

Conceptual Experimental Workflow:
Characterization of Benzyl-PEG3-acid
The following section outlines a standard experimental protocol for the structural verification

and purity assessment of Benzyl-PEG3-acid. This workflow is critical for ensuring the quality

and reliability of the compound in subsequent applications, such as PROTAC synthesis.

Methodologies
1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: To confirm the chemical structure of Benzyl-PEG3-acid by analyzing the chemical

environment of its hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

Sample Preparation: Dissolve 5-10 mg of Benzyl-PEG3-acid in 0.5-0.7 mL of a deuterated

solvent (e.g., CDCl₃ or DMSO-d₆).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz). Key

signals to verify include the aromatic protons of the benzyl group, the methylene protons of

the PEG chain, and the protons adjacent to the carboxylic acid.

2. Mass Spectrometry (MS):

Purpose: To determine the molecular weight of the compound and confirm its elemental

composition.
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Technique: Electrospray ionization (ESI) mass spectrometry is commonly used.

Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g.,

methanol or acetonitrile with 0.1% formic acid).

Data Analysis: Look for the molecular ion peak corresponding to the calculated mass of

Benzyl-PEG3-acid ([M+H]⁺ or [M+Na]⁺).

3. High-Performance Liquid Chromatography (HPLC):

Purpose: To assess the purity of the Benzyl-PEG3-acid sample.

Column: A reverse-phase column (e.g., C18) is typically used.

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile), often with a

modifier like 0.1% trifluoroacetic acid (TFA).

Detection: UV detection at a wavelength where the benzyl group absorbs (e.g., 254 nm).

Analysis: The purity is determined by integrating the area of the main peak relative to the

total area of all peaks in the chromatogram.

Workflow Diagram
The logical flow of the characterization process is illustrated in the diagram below.
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Caption: Experimental workflow for the quality control and characterization of Benzyl-PEG3-
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1282989#benzyl-peg3-acid-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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